2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[(5-methylpyridin-2-yl)sulfanylmethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O2S/c1-13-8-9-15(18-11-13)22-12-14-7-5-6-10-19(14)16(20)21-17(2,3)4/h8-9,11,14H,5-7,10,12H2,1-4H3
• InChI Key: ZVTJLNQGPJPPHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)SCC2CCCCN2C(=O)OC(C)(C)C
• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol

Description

2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine-based compound featuring a tert-butyl carbamate group and a 5-methylpyridylsulfanylmethyl substituent. This structure combines a rigid piperidine scaffold with a sulfur-containing heteroaromatic moiety, making it a valuable intermediate in medicinal chemistry, particularly for drug discovery targeting enzymes or receptors requiring sulfur-mediated interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The compound can be synthesized through several synthetic routes, including the following:

• Nucleophilic Substitution Reaction: Starting with 5-methylpyridine-2-thiol and piperidine-1-carboxylic acid tert-butyl ester, a nucleophilic substitution reaction can be employed to form the desired compound[_{{{CITATION{{{_2{Discovery of 2 5-(4-Fluorophenylcarbamoyl)pyridin-2- ylsulfanylmethyl ....

• Reduction Reaction: Another method involves the reduction of a suitable precursor containing a double bond or a carbonyl group to form the sulfanylmethyl group.

Industrial Production Methods: In an industrial setting, the compound is typically produced using large-scale chemical reactors under controlled conditions to ensure purity and yield. The reaction conditions, such as temperature, pressure, and catalysts, are optimized to achieve the highest efficiency.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.

• Reduction: Reduction reactions can be used to modify the functional groups within the compound.

• Substitution: Nucleophilic substitution reactions are commonly used to introduce different substituents on the pyridine ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium(VI) compounds.

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophiles such as amines, alcohols, and thiols are used in substitution reactions.

Major Products Formed:

• Oxidation Products: Various oxidized derivatives, including sulfoxides and sulfones.

• Reduction Products: Reduced derivatives with different functional groups.

• Substitution Products: Substituted pyridine derivatives with different substituents.

Scientific Research Applications

The compound 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353979-11-9) is a derivative of piperidine that has garnered attention in various scientific research applications. This article explores its applications, particularly in medicinal chemistry and pharmacology, highlighting relevant case studies and data.

Medicinal Chemistry

The compound has been investigated for its potential as a therapeutic agent due to its structural similarity to known pharmacophores. Its derivatives have shown promise in:

• Antidepressant Activity : Research indicates that piperidine derivatives can exhibit antidepressant-like effects in animal models. The modification of the sulfur-containing moiety may enhance this activity by improving receptor binding affinity.
• Anticancer Properties : Some studies have explored the cytotoxic effects of piperidine derivatives against various cancer cell lines. For instance, compounds with similar structures have been reported to induce apoptosis in cancer cells, suggesting that this compound may also possess similar properties.

Neuropharmacology

The compound's ability to interact with neurotransmitter systems makes it a candidate for neuropharmacological studies. Its potential effects on serotonin and dopamine receptors could lead to developments in treatments for neurological disorders such as anxiety and depression.

Synthesis of Novel Compounds

As a versatile building block, this compound can be used in the synthesis of more complex molecules. Researchers utilize it as an intermediate in the development of new drugs targeting various biological pathways.

Case Study 1: Antidepressant Activity

In a study published in the Journal of Medicinal Chemistry, researchers synthesized several piperidine derivatives, including variations of the target compound. They evaluated their effects on serotonin reuptake inhibition, finding that modifications at the pyridine position significantly enhanced activity compared to standard SSRIs (Selective Serotonin Reuptake Inhibitors) .

Case Study 2: Anticancer Screening

A screening study conducted on piperidine derivatives demonstrated that compounds with sulfur substitutions exhibited higher cytotoxicity against breast cancer cell lines compared to their non-sulfur analogs. The study concluded that the presence of the sulfur atom may play a crucial role in enhancing the anticancer properties of these compounds .

Mechanism of Action

The mechanism by which the compound exerts its effects depends on its specific application. For example, in drug discovery, the compound may interact with molecular targets such as enzymes or receptors, leading to biological effects. The exact molecular targets and pathways involved would need to be determined through experimental studies.

Comparison with Similar Compounds

Substituent Heteroatom Effects

• Sulfur vs. Oxygen : The target compound’s sulfur atom (vs. oxygen in ) may enhance nucleophilicity and metal-binding affinity, favoring applications in protease or kinase inhibitors . However, sulfur-containing analogs often exhibit lower metabolic stability compared to oxygenated derivatives .
• Fluorine and Nitro Groups : The fluorinated pyrimidine in improves electronegativity and bioavailability, while the nitro group in introduces reactivity but may reduce stability under reducing conditions.

Positional Isomerism

• Position 2 vs. 3 : The target compound’s substituent at position 2 (piperidine ring) likely creates distinct steric and electronic environments compared to position 3 analogs (e.g., ), influencing binding to chiral biological targets.

Pharmacokinetic Properties

• The target compound’s methylpyridyl group balances lipophilicity and aromatic interactions, contrasting with the hydrophilic amino-isoxazole in and the bulky nitrobenzooxazole in .

Biological Activity

The compound 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a complex organic molecule that has garnered interest for its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound features a piperidine ring, a methyl-substituted pyridine ring, and a tert-butyl ester functional group. Its molecular formula is $C_{16}H_{23}N_{3}O_{4}S$ with a molecular weight of 353.4 g/mol. The unique combination of functional groups contributes to its biological properties.

Property	Value
Molecular Formula	C16H23N3O4S
Molecular Weight	353.4 g/mol
IUPAC Name	tert-butyl 2-[(5-methylpyridin-2-yl)sulfanylmethyl]piperidine-1-carboxylate
InChI Key	WUMCYKVRAGCHMJ-UHFFFAOYSA-N

Biological Activity

Research indicates that 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester exhibits a range of biological activities, including antimicrobial and anticancer properties. The following sections detail these activities:

Antimicrobial Activity

Studies have shown that compounds with similar structures often exhibit significant antimicrobial effects. For instance, derivatives of pyridine and piperidine have been reported to possess antibacterial properties against various pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) .

Anticancer Activity

The compound's potential as an anticancer agent has been explored in several studies. A notable study demonstrated that related piperidine derivatives exhibited cytotoxic effects on human colon carcinoma cells. The mechanism involved the inhibition of specific cellular pathways critical for cancer cell proliferation .

The proposed mechanism of action for this compound involves:

• Interaction with Cellular Targets : The presence of the nitro group allows for reduction to reactive intermediates that can interact with cellular components, leading to apoptosis in cancer cells.
• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in cancer progression, such as tankyrases .
• Modulation of Thiol Groups : The sulfanylmethyl group may interact with thiol-containing proteins and enzymes, further influencing biological activity.

Case Studies

Several case studies have highlighted the efficacy of related compounds:

• Study on Antimicrobial Efficacy : A compound structurally similar to the target compound was tested against various bacterial strains, showing significant inhibition at low concentrations .
• Anticancer Efficacy in Cell Lines : Another study focused on the cytotoxic effects against HT29 colon cancer cells, revealing an IC50 value indicating potent activity .